N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-cyclohexyl-3-propoxy-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H27N3O2/c1-3-10-19-12-14(16(18-19)21-11-4-2)15(20)17-13-8-6-5-7-9-13/h12-13H,3-11H2,1-2H3,(H,17,20)
• InChI Key: LKYPNOZIRAIFIG-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)OCCC)C(=O)NC2CCCCC2
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol
• CAS No.: 1013758-38-7

Description

“N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide” is a chemical compound with the molecular formula C16H27N3O2. It is a derivative of pyrazole, a class of organic compounds characterized by a 5-membered aromatic ring with three carbon atoms and two nitrogen atoms.

Scientific Research Applications

• Synthesis and Characterization :N-cyclohexyl-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide has been identified in the context of research chemicals, particularly in a study where its synthesis and characterization were detailed. This compound was obtained from a UK-based Internet vendor and was initially mislabeled. The study emphasized the importance of accurate identification and characterization of research chemicals, highlighting the potential for mislabeling in the field (McLaughlin et al., 2016).

• Antimicrobial Applications :A related compound, a derivative of pyrazole-1-carboxamide, demonstrated significant antimicrobial activities. This underscores the potential utility of compounds in this class, including this compound, in developing new antimicrobial agents (Sharshira & Hamada, 2011).

• Chemical Industry Applications :In a broader context of chemical industry applications, the synthesis of cyclohexanone, an important intermediate in polyamide manufacturing, was facilitated by a catalyst involving a pyrazole-1-carboxamide derivative. This indicates the potential relevance of this compound in similar chemical processes (Wang et al., 2011).

• In Vitro Metabolism Studies :Another study focused on the in vitro metabolism of a similar compound, a synthetic cannabinoid with a pyrazole-containing structure. It explored the metabolic pathways and identified potential targets for urine analysis. This research can inform studies on the metabolism and detection of compounds like this compound (Franz et al., 2017).

• Functionalization Reactions in Organic Chemistry :Research on the functionalization reactions of related pyrazole compounds offers insights into the chemical properties and potential applications of this compound in organic synthesis and drug design (Yıldırım et al., 2005).

• Multicomponent Heterocyclization :A study on the controlled switching of multicomponent heterocyclizations involving pyrazole-4-carboxamides highlights the compound's potential in creating diverse heterocyclic structures, which are crucial in pharmaceutical and material science research (Chebanov et al., 2012).